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Compound of Interest

Compound Name:
4-Isopropylphenyl Diphenyl

Phosphate-d10

Cat. No.: B15557040 Get Quote

A comprehensive technical guide on 4-Isopropylphenyl Diphenyl Phosphate-d10, designed

for researchers, scientists, and professionals in drug development.

Introduction
4-Isopropylphenyl diphenyl phosphate-d10 is the deuterated form of 4-isopropylphenyl

diphenyl phosphate, an organophosphate ester. Due to its isotopic labeling, this compound

serves as an invaluable internal standard for quantitative analyses using mass spectrometry

techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). The non-labeled compound is a component of

commercial flame retardant mixtures and is also used as a plasticizer. Understanding its

analytical determination is crucial for environmental monitoring and toxicological studies.

Chemical and Physical Properties
The fundamental properties of 4-Isopropylphenyl Diphenyl Phosphate-d10 and its non-

deuterated analog are summarized below.
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Property
4-Isopropylphenyl
Diphenyl Phosphate-d10

4-Isopropylphenyl
Diphenyl Phosphate

Synonyms

p-Cumenyl Phenyl Phosphate-

d10, Diphenyl 4-

isopropylphenyl Phosphate-

d10

p-Cumenyl Phenyl Phosphate,

Diphenyl 4-isopropylphenyl

Phosphate

CAS Number

2512202-12-7[1] (Note: Often

referenced by the CAS of the

unlabeled compound)

55864-04-5[2]

Molecular Formula C₂₁H₁₁D₁₀O₄P C₂₁H₂₁O₄P

Molecular Weight 378.42 g/mol [1] 368.36 g/mol

Appearance Neat Viscous light yellow liquid

Applications in Research and Analysis
The primary application of 4-Isopropylphenyl Diphenyl Phosphate-d10 is as an internal

standard in analytical chemistry. Stable isotope-labeled standards are ideal for mass

spectrometry-based quantification as they exhibit similar chemical and physical properties to

the analyte of interest but are distinguishable by their mass-to-charge ratio. This allows for

accurate correction of matrix effects and variations during sample preparation and analysis.

Experimental Protocols
Below is a generalized experimental protocol for the analysis of isopropylated triphenyl

phosphates in environmental samples, utilizing 4-Isopropylphenyl Diphenyl Phosphate-d10
as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE) of
Dust Samples

Sample Collection and Sieving: Collect dust samples and sieve them to a particle size of less

than 500 µm.
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Internal Standard Spiking: Spike a known amount of the dust sample with a solution of 4-
Isopropylphenyl Diphenyl Phosphate-d10.

Extraction: Perform an extraction of the spiked sample, for example, using sonication with

dichloromethane.

Solid Phase Extraction (SPE) Cleanup:

Condition an SPE cartridge (e.g., Florisil) with an appropriate solvent.

Load the sample extract onto the cartridge.

Wash the cartridge to remove interfering compounds.

Elute the target analytes and the internal standard with a suitable solvent such as ethyl

acetate.

Concentration: Evaporate the eluate to a smaller volume under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a solvent compatible with the analytical

instrument.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
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Parameter Typical Value

Gas Chromatograph Agilent 6890 or similar

Column
DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Injector Temperature 280 °C

Oven Program
Start at 100 °C, hold for 2 min, ramp to 300 °C

at 10 °C/min, hold for 10 min

Carrier Gas Helium at a constant flow of 1.2 mL/min

Mass Spectrometer Agilent 5975 or similar

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions (m/z)
To be determined based on the mass spectra of

the analyte and internal standard
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Caption: A generalized workflow for the analysis of isopropylated triphenyl phosphates in dust

samples.

Potential Biological Signaling Pathway
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The non-deuterated form of this compound and other organophosphate esters have been

shown to impact various biological pathways. Organophosphorus compounds, in general, are

known to induce Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are

involved in cellular responses to external stimuli.
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Caption: Potential involvement of organophosphorus compounds in the MAPK signaling

pathway.
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Toxicological Profile of Isopropylated Triphenyl
Phosphates (ITPs)
While 4-Isopropylphenyl Diphenyl Phosphate-d10 is used as an analytical standard, the

toxicological properties of its non-deuterated counterpart and related ITPs are of significant

interest to researchers.

Endocrine Disruption: ITPs are suspected of damaging fertility and the unborn child.[3]

Studies have shown that ITPs can act as endocrine-disrupting chemicals, for instance, by

increasing steroid production in Leydig cells.[3]

Metabolic Effects: Exposure to ITPs has been linked to increased liver and adrenal gland

weight in animal studies.[4] It has also been associated with elevated serum levels of total

cholesterol and high-density lipoprotein cholesterol.[4]

Neurotoxicity: Some isomers of isopropylphenyl diphenyl phosphate have the potential to

cause neurotoxicity at high exposure levels, particularly those with ortho-substitution.[5]

Metabolism: In vivo, ITPs are rapidly metabolized. The primary metabolite of 4-

isopropylphenyl diphenyl phosphate is mono-isopropylphenyl phenyl phosphate (ip-PPP).[6]

Further metabolism can lead to the formation of diphenyl phosphate (DPHP).[6]

Conclusion
4-Isopropylphenyl Diphenyl Phosphate-d10 is a critical tool for the accurate quantification of

its non-deuterated analog in various matrices. Its use as an internal standard allows for reliable

monitoring of human and environmental exposure to this class of organophosphate flame

retardants. The growing body of research on the toxicological effects of ITPs underscores the

importance of precise analytical methods to assess their impact on biological systems. The

provided experimental framework and pathway visualizations offer a foundational guide for

researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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